Cas no 17583-00-5 (Benzonitrile, 2-(phenylamino)-)

• Product Name: Benzonitrile, 2-(phenylamino)-
• CAS No: 17583-00-5
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 237202
• PubChem ID: 252880
• Update Time: 2025-04-19

Benzonitrile, 2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(phenylamino)-
• 2-(phenylamino)benzonitrile
• 2-phenylaminobenzonitrile
• N-phenyl-anthranilonitrile
• Anilin-Benzonitril
• 17583-00-5
• AKOS000260864
• CQPPEKZIPAHVKL-UHFFFAOYSA-N
• 2-anilinobenzonitrile
• NSC75186
• NSC-75186
• DTXSID40938712
• SCHEMBL4188631

• Inchi： 1S/C13H10N2/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9,15H
• InChI Key： CQPPEKZIPAHVKL-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 3.37488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles